Cas no 87465-67-6 (2-Pentanone, 1,5-dichloro-3,3-dimethyl-)

• Product Name: 2-Pentanone, 1,5-dichloro-3,3-dimethyl-
• CAS No: 87465-67-6
• MF: C₇H₁₂Cl₂O
• MW: 183.075580596924
• CID: 656056
• PubChem ID: 13254279
• Update Time: 2025-04-19

2-Pentanone, 1,5-dichloro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1,5-dichloro-3,3-dimethyl-
• 1,5-dichloro-3,3-dimethylpentan-2-one
• JOSVTBZGHXVJAL-UHFFFAOYSA-N
• 87465-67-6
• SCHEMBL10425123
• 1,5-dichloro-3,3-dimethyl-2-pentanone
• DTXSID90532183
• 1,5-dichloro-3,3-dimethyl-pentan-2-one

• Inchi： 1S/C7H12Cl2O/c1-7(2,3-4-8)6(10)5-9/h3-5H2,1-2H3
• InChI Key： JOSVTBZGHXVJAL-UHFFFAOYSA-N
• SMILES： ClCCC(C(CCl)=O)(C)C

Computed Properties

• Exact Mass: 182.0265204g/mol
• Monoisotopic Mass: 182.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų